2-chloro-N-(furan-2-ylmethyl)-N-(pyridin-2-yl)benzamide

• Molecular Formula: C17H13ClN2O2
• Molecular Weight: 312.7 g/mol
• IUPAC Name: 2-chloro-N-(furan-2-ylmethyl)-N-pyridin-2-ylbenzamide
• InChI: InChI=1S/C17H13ClN2O2/c18-15-8-2-1-7-14(15)17(21)20(12-13-6-5-11-22-13)16-9-3-4-10-19-16/h1-11H,12H2
• InChI Key: XRCJBWZEBSXOAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N(CC2=CC=CO2)C3=CC=CC=N3)Cl

Description

2-chloro-N-(furan-2-ylmethyl)-N-(pyridin-2-yl)benzamide is a synthetic organic compound that has garnered interest in various fields of scientific research. This compound features a benzamide core substituted with a chloro group, a furan-2-ylmethyl group, and a pyridin-2-yl group. The unique structure of this compound makes it a valuable subject for studies in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(furan-2-ylmethyl)-N-(pyridin-2-yl)benzamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Benzamide Core: The initial step involves the acylation of aniline with benzoyl chloride to form benzamide.

Introduction of the Chloro Group: Chlorination of the benzamide core is achieved using reagents such as thionyl chloride or phosphorus pentachloride.

Attachment of the Furan-2-ylmethyl Group: This step involves the alkylation of the benzamide with furan-2-ylmethyl bromide in the presence of a base like potassium carbonate.

Incorporation of the Pyridin-2-yl Group: The final step is the coupling of the intermediate with pyridin-2-ylboronic acid using palladium-catalyzed Suzuki coupling.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(furan-2-ylmethyl)-N-(pyridin-2-yl)benzamide undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The chloro group can be substituted with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or chemical reduction with tin(II) chloride.

Substitution: Nucleophiles like sodium azide or thiourea in polar solvents.

Major Products

Oxidation: Furan-2-carboxylic acid derivatives.

Reduction: Amino derivatives.

Substitution: Azido or thiol-substituted benzamides.

Scientific Research Applications

2-chloro-N-(furan-2-ylmethyl)-N-(pyridin-2-yl)benzamide has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a biochemical probe to investigate cellular processes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and catalysts.

Mechanism of Action

The mechanism of action of 2-chloro-N-(furan-2-ylmethyl)-N-(pyridin-2-yl)benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain kinases, leading to altered signaling pathways and cellular responses.

Comparison with Similar Compounds

Similar Compounds

2-chloro-N-(furan-2-ylmethyl)-N-(pyridin-3-yl)benzamide: Similar structure but with a pyridin-3-yl group.

2-chloro-N-(furan-2-ylmethyl)-N-(pyridin-4-yl)benzamide: Similar structure but with a pyridin-4-yl group.

2-chloro-N-(furan-3-ylmethyl)-N-(pyridin-2-yl)benzamide: Similar structure but with a furan-3-ylmethyl group.

Uniqueness

2-chloro-N-(furan-2-ylmethyl)-N-(pyridin-2-yl)benzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties